Methyl thiocyanate Methyl thiocyanate Methyl thiocyanate is a reagent that is used in the synthesis of WAK 4103, which is a metabolite of Imidacloprid, a neonicotinoid; the active ingredient in certain neuro-active insecticides. Reports show that when exposed to neonicotinid pesticides honeybees have probelms returnign home after foraging and bumblebee colonies grow poorly and produce fewer queens. Nauen, R., et. al.: Pestic. Sci., 55, 265 ; Chauzat, M., et al.: Env. Entomol., 38, 514 ; Patial, A., et al.: Env. Ecol., 27, 320 ; Fernandez-Bayo, J., et al.: J. Agric., Food Chem., 57, 5435 ; Tomizawa, M., et al.: J. Med. Chem., 52, 3735 ; Chem. and Eng. News 90: 10
Methyl thiocyanate is a colorless liquid and an odor of onions. Used as an agricultural insecticide, a fumigant and as a research chemical. No evidence of commercial production in the U.S. (EPA, 1998)
Methyl thiocyanate is a member of the class of thiocyanates that is the methyl ester of thiocyanic acid.
Brand Name: Vulcanchem
CAS No.: 556-64-9
VCID: VC20915996
InChI: InChI=1S/C2H3NS/c1-4-2-3/h1H3
SMILES: CSC#N
Molecular Formula: C2H3NS
Molecular Weight: 73.12 g/mol

Methyl thiocyanate

CAS No.: 556-64-9

Cat. No.: VC20915996

Molecular Formula: C2H3NS

Molecular Weight: 73.12 g/mol

* For research use only. Not for human or veterinary use.

Methyl thiocyanate - 556-64-9

Specification

Description Methyl thiocyanate is a reagent that is used in the synthesis of WAK 4103, which is a metabolite of Imidacloprid, a neonicotinoid; the active ingredient in certain neuro-active insecticides. Reports show that when exposed to neonicotinid pesticides honeybees have probelms returnign home after foraging and bumblebee colonies grow poorly and produce fewer queens. Nauen, R., et. al.: Pestic. Sci., 55, 265 ; Chauzat, M., et al.: Env. Entomol., 38, 514 ; Patial, A., et al.: Env. Ecol., 27, 320 ; Fernandez-Bayo, J., et al.: J. Agric., Food Chem., 57, 5435 ; Tomizawa, M., et al.: J. Med. Chem., 52, 3735 ; Chem. and Eng. News 90: 10
Methyl thiocyanate is a colorless liquid and an odor of onions. Used as an agricultural insecticide, a fumigant and as a research chemical. No evidence of commercial production in the U.S. (EPA, 1998)
Methyl thiocyanate is a member of the class of thiocyanates that is the methyl ester of thiocyanic acid.
CAS No. 556-64-9
Molecular Formula C2H3NS
Molecular Weight 73.12 g/mol
IUPAC Name methyl thiocyanate
Standard InChI InChI=1S/C2H3NS/c1-4-2-3/h1H3
Standard InChI Key VYHVQEYOFIYNJP-UHFFFAOYSA-N
SMILES CSC#N
Canonical SMILES CSC#N
Boiling Point 266 to 271 °F at 760 mm Hg (EPA, 1998)
132.9 °C
130-133 °C
Colorform COLORLESS LIQUID
Melting Point -60 °F (EPA, 1998)
-5.0 °C
Fp ?91 °
-51 °C

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